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Compound of Interest

Compound Name: 2-Iodo-5-methoxybenzaldehyde

Cat. No.: B1310537 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Iodo-5-methoxybenzaldehyde are paramount for

ensuring laboratory safety and environmental compliance. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of this compound, supplemented

with essential safety data and a clear workflow diagram.

Hazard Profile and Safety Summary
2-Iodo-5-methoxybenzaldehyde is a chemical compound that requires careful handling due to

its toxic and irritant properties.[1][2] In case of accidental release, personnel should be

evacuated to a safe area.[3] Appropriate personal protective equipment, including respiratory

protection, should be worn, and dust formation should be avoided.[3]
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Hazard

Classification
GHS Pictogram Hazard Statement

Prevention &

Response Codes

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed

P264, P270,

P301+P316, P321,

P330, P405, P501

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation

P264, P280,

P302+P352, P321,

P332+P317,

P362+P364

Serious Eye Irritation

(Category 2A)
Warning

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P317

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

Warning
H335: May cause

respiratory irritation

P261, P271,

P304+P340, P319,

P403+P233, P405

This data is aggregated from GHS information provided by multiple chemical suppliers and

databases.[1][2][4]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 2-Iodo-5-
methoxybenzaldehyde, its containers, and any contaminated materials.

1. Personal Protective Equipment (PPE) and Safety Measures:

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield
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A laboratory coat

Conduct all disposal preparations in a well-ventilated area, preferably within a chemical fume

hood.[3][5]

2. Waste Segregation and Collection:

Solid Waste:

Carefully sweep up any solid 2-Iodo-5-methoxybenzaldehyde waste.[3][5] Avoid creating

dust.[3]

Place the collected solid waste into a clearly labeled, sealed container designated for

hazardous chemical waste.

Contaminated Materials:

Any materials used in handling the chemical (e.g., weighing paper, contaminated gloves,

absorbent pads) should also be placed in the same hazardous waste container.

Empty Containers:

"Empty" containers may still retain chemical residues. These should be treated as

hazardous waste and disposed of in the same manner as the chemical itself. Do not rinse

them into the drain.[5]

3. Labeling and Storage:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Iodo-5-methoxybenzaldehyde".

Store the sealed container in a designated, secure, and well-ventilated waste accumulation

area, away from incompatible materials such as strong oxidizing agents and strong bases.[5]

The storage area should be cool and dry.[5]

4. Final Disposal:
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Arrange for the collection of the hazardous waste by a licensed environmental waste

disposal company.

It is imperative to consult and adhere to all local, regional, and national regulations regarding

hazardous waste disposal to ensure complete and accurate classification and disposal.[5]

Crucially, do not empty this chemical or its containers into drains or the general trash.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-Iodo-
5-methoxybenzaldehyde.
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Waste Identification and Segregation

Collection and Containment

Storage and Final Disposal

Identify 2-Iodo-5-methoxybenzaldehyde Waste

Is it solid chemical or contaminated material? Is it an empty container?

Sweep and place in labeled hazardous waste container

Yes

Treat as hazardous waste; place in the same container

Yes

Store sealed container in a cool, dry, well-ventilated, and secure area

Arrange for disposal by a licensed waste management company

Consult local, regional, and national regulations

Click to download full resolution via product page

Caption: Disposal workflow for 2-Iodo-5-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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